Cas no 100762-36-5 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• CAS No: 100762-36-5
• MF: C₂₄H₃₄O₁₀
• MW: 482.520768642426
• CID: 194771
• PubChem ID: 91809165
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 3,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• iso TC 1
• (3beta,4alpha,8alpha,12xi)-3,15-bis(acetyloxy)-4-hydroxy-12,13-epoxytrichothec-9-en-8-yl 3-hydroxy-3-methylbutanoate
• 3,15-Diacetoxy-4-hydroxy-8-(3-methyl-3'-hydroxybutyryloxy)-12,13-epoxytrichothec-9-ene
• Iso-TC-1
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 3,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3alpha,4beta,8alpha)-
• X1TCS0QD64
• 100762-36-5
• [(1S,2R,4S,7R,9S,10R,11S,12S)-10-acetyloxy-2-(acetyloxymethyl)-11-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-hydroxy-3-methylbutanoate
• UNII-X1TCS0QD64

• Inchi： 1S/C24H34O10/c1-12-7-16-23(10-30-13(2)25,8-15(12)33-17(27)9-21(4,5)29)22(6)19(28)18(32-14(3)26)20(34-16)24(22)11-31-24/h7,15-16,18-20,28-29H,8-11H2,1-6H3/t15-,16+,18+,19+,20-,22+,23+,24-/m0/s1
• InChI Key： FOHUQNSVOKPYSD-AYSIDWIMSA-N
• SMILES： O1C[C@]21[C@@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)(C)O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 482.21522
• Monoisotopic Mass: 482.215197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: -0.5

Experimental Properties

• Density: 1.33
• Boiling Point: 600.1°Cat760mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.561
• PSA: 141.12